Cas no 2138824-67-4 (Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]-)

• Product Name: Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]-
• CAS No: 2138824-67-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5261491
• Update Time: 2025-05-19

Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]-

• Inchi： 1S/C11H18O3/c1-4-8(11(12)13)10-6-14-5-9(10)7(2)3/h7,9H,4-6H2,1-3H3,(H,12,13)
• InChI Key： QAPPNHMJBKCLSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1C(C(C)C)COC1)CC

Additional information on Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]-

Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene]: A Comprehensive Overview in Modern Chemical Research

Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene], with the CAS number 2138824-67-4, represents a fascinating compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered significant attention due to its potential applications in various scientific domains. The compound's unique structural features, including the presence of a furanylidene moiety and a branched alkyl group, make it a subject of interest for synthetic chemists and medicinal researchers alike.

The synthesis of this compound involves sophisticated organic transformations that highlight the versatility of modern chemical methodologies. The incorporation of the dihydro-4-(1-methylethyl)-3(2H)-furanylidene group into the butanoic acid backbone requires precise control over reaction conditions, ensuring high yield and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, aligning with the growing emphasis on green chemistry principles.

In the context of pharmaceutical research, Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene], has been explored for its potential bioactivity. Studies have indicated that the furanylidene scaffold may exhibit pharmacological properties relevant to neurological disorders and anti-inflammatory treatments. The compound's ability to interact with biological targets suggests its utility as a lead molecule in drug discovery programs. Researchers are particularly interested in how the structural features influence its binding affinity and metabolic stability, which are critical factors in drug development.

The latest research in this field has leveraged computational modeling techniques to predict the behavior of Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene] within biological systems. These simulations have provided valuable insights into its potential mechanisms of action, guiding experimental design and optimizing synthetic strategies. The integration of machine learning algorithms has further enhanced our understanding of how subtle modifications to the molecular structure can modulate its pharmacological properties.

Moreover, the compound's role in material science has not been overlooked. Its unique chemical properties make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. The furanylidene group contributes to thermal stability and chemical resistance, making it attractive for industrial applications. Researchers are exploring its potential use in creating advanced materials that could revolutionize sectors such as aerospace and automotive industries.

The environmental impact of synthesizing and utilizing Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene] is another area of active investigation. Efforts are underway to develop sustainable synthetic pathways that minimize waste and reduce energy consumption. Biocatalysis, for instance, offers a promising alternative to traditional chemical synthesis by utilizing enzymes to catalyze reactions under mild conditions. Such approaches not only improve efficiency but also align with global initiatives aimed at reducing the ecological footprint of chemical manufacturing.

The future prospects of this compound are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, Butanoic acid, 2-[dihydro-4-(1-methylethyl)-3(2H)-furanylidene] is poised to play a significant role in both academic research and industrial innovation. Its unique combination of structural complexity and functional versatility makes it a cornerstone compound in modern chemical science.